8-(Trichlorosilyl)octyl 2-methylprop-2-enoate

• CAS No.: 122749-48-8
• Molecular Formula: C12H21Cl3O2Si
• Molecular Weight: 331.7 g/mol
• IUPAC Name: 8-trichlorosilyloctyl 2-methylprop-2-enoate
• InChI: InChI=1S/C12H21Cl3O2Si/c1-11(2)12(16)17-9-7-5-3-4-6-8-10-18(13,14)15/h1,3-10H2,2H3
• InChI Key: GGAFEZCVDYLRNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCCCCCCC[Si](Cl)(Cl)Cl

Description

8-(Trichlorosilyl)octyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C12H21Cl3O2Si and its molecular weight is 331.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction vessel fitted with a stirrer was charged with 50 g of 7-octenyl methacrylate, 250 mg of hydroquinone monomethyl ether and 1.5 cc of 1% chloroplatinic acid hexahydrate solution in tetrahydrofuran, and the mixture was heated to 40° C. To the mixture was added gradually 42 g of trichlorosilane with stirring, while the temperature of the mixture was kept at 45° C. or below. After the addition, the mixture was heated to 60° C. and reaction was conducted at this temperature for 1 hour to obtain 8-methacryloyloxyoctyltrichlorosilane.